Cas no 1150667-94-9 (ethyl (2E)-3-ethylhex-2-enoate)

• Product Name: ethyl (2E)-3-ethylhex-2-enoate
• CAS No: 1150667-94-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5907594
• PubChem ID: 165528283
• Update Time: 2025-06-12

ethyl (2E)-3-ethylhex-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-ethylhex-2-enoate
• EN300-1460478
• 1150667-94-9

• Inchi： 1S/C10H18O2/c1-4-7-9(5-2)8-10(11)12-6-3/h8H,4-7H2,1-3H3/b9-8+
• InChI Key： AMDBYGYJCYMGJR-CMDGGOBGSA-N
• SMILES： O(CC)C(/C=C(\CC)/CCC)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2E)-3-ethylhex-2-enoate

Exploring Ethyl (2E)-3-ethylhex-2-enoate (CAS 1150667-94-9): A Versatile Ester in Modern Applications

The compound ethyl (2E)-3-ethylhex-2-enoate (CAS 1150667-94-9) is a highly specialized ester with a unique molecular structure that makes it valuable across multiple industries. As a derivative of ethyl hexenoate, this compound is characterized by its unsaturated ester backbone, which contributes to its reactivity and functional versatility. In recent years, the demand for such specialty chemicals has surged, driven by advancements in flavor and fragrance formulations, pharmaceutical intermediates, and green chemistry applications.

One of the most compelling aspects of ethyl (2E)-3-ethylhex-2-enoate is its role in the flavor and fragrance industry. With consumers increasingly seeking natural-like aroma compounds, this ester offers a fruity, slightly floral note reminiscent of tropical fruits. Its low odor threshold and stability under various conditions make it a preferred choice for perfumes, cosmetics, and food flavorings. Searches for "sustainable fragrance ingredients" and "bio-based esters" have spiked, reflecting market trends that align with this compound's potential.

From a synthetic chemistry perspective, CAS 1150667-94-9 serves as a critical building block for more complex molecules. Its α,β-unsaturated carbonyl moiety allows for Michael additions and conjugate reductions, reactions frequently explored in drug discovery and material science. Researchers investigating "click chemistry alternatives" or "high-value chemical intermediates" often encounter this compound due to its balanced reactivity and scalability.

Environmental considerations have also propelled interest in ethyl (2E)-3-ethylhex-2-enoate. As industries pivot toward eco-friendly solvents and biodegradable additives, this ester's low toxicity profile and compatibility with green synthesis protocols position it as a sustainable alternative. Online queries for "non-toxic ester solvents" or "renewable chemical feedstocks" underscore its relevance in circular economy discussions.

Analytical challenges associated with CAS 1150667-94-9, such as isomeric purity and storage stability, are frequently addressed in technical literature. Advanced techniques like GC-MS and NMR spectroscopy are employed to ensure quality control, a topic often searched alongside "ester characterization methods". Regulatory compliance, particularly in cosmetic and food-grade applications, further drives the need for precise documentation of this compound's properties.

In conclusion, ethyl (2E)-3-ethylhex-2-enoate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from organoleptic enhancers to specialty synthesis—cater to evolving industrial and consumer demands. As research continues to uncover new uses, this compound is poised to remain a high-interest chemical entity in both academic and commercial spheres.